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Compound of Interest

Compound Name: Bifenox-d3

Cat. No.: B15614930 Get Quote

Introduction: This document provides a comprehensive overview of the safety, toxicological,

and environmental hazard data for Bifenox-d3. As is standard for isotopically labeled

compounds used for research and analytical purposes, the safety and toxicological data are

primarily derived from studies conducted on the parent, unlabeled compound, Bifenox (CAS

No. 42576-02-3)[1]. Bifenox is a diphenyl ether herbicide used to control broad-leaved weeds

and some grasses[2][3]. This guide is intended for researchers, scientists, and professionals in

drug development who may handle this substance.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Bifenox are crucial for understanding

its behavior, solubility, and potential for environmental distribution.
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Property Value Source

IUPAC Name

methyl 5-(2,4-

dichlorophenoxy)-2-

nitrobenzoate

[4]

CAS Number
42576-02-3 (Bifenox);

2733718-91-5 (Bifenox-d3)
[1][5][6]

Molecular Formula
C₁₄H₉Cl₂NO₅ (Bifenox);

C₁₄D₃H₆Cl₂NO₅ (Bifenox-d3)
[5][6]

Molecular Weight
342.13 g/mol (Bifenox); 345.15

g/mol (Bifenox-d3)
[4][5]

Appearance Yellow to tan solid/crystals [7][8]

Melting Point 84 - 89 °C [7][8]

Water Solubility 0.398 mg/L at 25 °C [4]

Vapor Pressure 2.4 x 10⁻⁶ mm Hg at 30 °C [7]

Log Kow (n-octanol/water) 4.48 [9]

Toxicological Data
Mammalian toxicity data indicates a low acute toxicity profile for Bifenox via oral, dermal, and

inhalation routes.

Metric Species Value Source

LD₅₀ (Oral) Rat >6,400 mg/kg [1][7]

LD₅₀ (Oral) Mouse 4,556 mg/kg [7]

LD₅₀ (Dermal) Rabbit >20,000 mg/kg [1]

LC₅₀ (Inhalation) Rat >200,000 mg/m³ [1]

NOAEL (2-year study) Rat 750 mg/kg food [10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Bifenox
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://file.medchemexpress.eu/batch_PDF/HY-136513/Bifenox-SDS-MedChemExpress.pdf
https://www.lgcstandards.com/ML/en/Bifenox-d3/p/TRC-B382902?queryID=61135eec057b9a1b64db96085d76f0d8
https://file.medchemexpress.eu/batch_PDF/HY-136513/Bifenox-SDS-MedChemExpress.pdf
https://www.lgcstandards.com/ML/en/Bifenox-d3/p/TRC-B382902?queryID=61135eec057b9a1b64db96085d76f0d8
https://pubchem.ncbi.nlm.nih.gov/compound/Bifenox
https://file.medchemexpress.eu/batch_PDF/HY-136513/Bifenox-SDS-MedChemExpress.pdf
https://www.drugfuture.com/chemdata/bifenox.html
https://www.fishersci.com/store/msds?partNumber=AC464602500&productDescription=BIFENOX+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.drugfuture.com/chemdata/bifenox.html
https://www.fishersci.com/store/msds?partNumber=AC464602500&productDescription=BIFENOX+250MG&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Bifenox
https://www.drugfuture.com/chemdata/bifenox.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-11202%20English%20SDS%20US.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://www.drugfuture.com/chemdata/bifenox.html
https://www.drugfuture.com/chemdata/bifenox.html
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7724_2.pdf
https://circabc.europa.eu/sd/a/9badfa79-645d-414b-a77f-03c7d6868ccf/Bifenox%20EQS%20dossier%202011.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ecotoxicity Data
Bifenox is classified as very toxic to aquatic life, with long-lasting effects[5][9][11]. It is

particularly toxic to algae[2][3].

Metric Species Value Source

ErC₅₀ (Algae)
Desmodesmus

subspicatus
0.19 µg/L [10]

NOEC (Algae)
Desmodesmus

subspicatus
0.125 µg/L [10]

Bioaccumulation

(BCF)
Fish (whole) 1,500 [10]

Bioaccumulation

(BCF)
Fish (fillet) 460 [10]

Bioaccumulation

(BCF)
Fish (viscera) 2,400 [10]

Hazard Identification and Logic
Bifenox is classified under the Globally Harmonized System (GHS) primarily for its

environmental hazards. The diagram below illustrates the logical flow from classification to the

required labeling and handling precautions.

GHS Classification Label Elements Precautionary Statements

H400: Very toxic to aquatic life

H410: Very toxic to aquatic life
with long lasting effects

Pictogram: Environment (GHS09)

Signal Word: Warning P273: Avoid release to the environment P391: Collect spillage P501: Dispose of contents/container in
accordance with local regulations
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Caption: Logical relationship between GHS classification and precautionary actions for Bifenox.

Mechanism of Action
Bifenox functions as a herbicide by inhibiting the enzyme protoporphyrinogen oxidase (PPO)

within the chlorophyll synthesis pathway[12]. This inhibition leads to an accumulation of

protoporphyrin IX, a potent photosensitizer. In the presence of light and oxygen, this molecule

causes rapid lipid peroxidation, leading to the disruption of cell membranes and ultimately, plant

death[10][12][13].
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Caption: Bifenox mechanism of action via inhibition of the PPO enzyme.

Representative Experimental Protocols
The toxicological data presented in safety data sheets are derived from standardized testing

protocols. The exact study reports are proprietary, but the methodologies follow established

international guidelines.

Acute Oral Toxicity (LD₅₀) - Representative Protocol
The reported oral LD₅₀ value for rats (>6,400 mg/kg) was likely determined using a method

similar to the OECD Test Guideline 420 (Acute Oral Toxicity – Fixed Dose Procedure).

Objective: To determine the dose at which a substance produces mortality.

Principle: A step-wise procedure where a group of animals (typically female rats) is dosed at

a defined level. The outcome of the test determines the next step:

A single animal is dosed at a specific level (e.g., 2000 mg/kg).

If the animal survives, four additional animals are dosed at the same level. If all survive,

the LD₅₀ is determined to be greater than the test dose, and the test is concluded.

If the first animal dies, the dose is lowered for the next group of animals.

Animals: Healthy, young adult rats of a standard laboratory strain are used. They are fasted

prior to dosing.

Procedure: The test substance is administered in a single dose by gavage. Animals are

observed for mortality, signs of toxicity, and body weight changes for at least 14 days.

Endpoint: The LD₅₀ is the statistically estimated dose that would cause mortality in 50% of

the test population. A value >2000 mg/kg or >5000 mg/kg generally indicates low acute

toxicity.

Algal Growth Inhibition (EC₅₀) - Representative Protocol
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The high toxicity of Bifenox to algae (ErC₅₀ = 0.19 µg/L) was likely determined using a method

based on OECD Test Guideline 201 (Alga, Growth Inhibition Test).

Objective: To determine the effects of a substance on the growth of a freshwater microalga.

Principle: Exponentially growing cultures of a selected algal species (e.g., Desmodesmus

subspicatus) are exposed to various concentrations of the test substance over several

generations (typically 72 hours).

Procedure:

Test cultures are set up in a nutrient-rich medium with a range of Bifenox concentrations.

Cultures are incubated under constant fluorescent lighting and temperature (e.g., 21-24

°C) to permit growth.

Algal growth is measured at least daily by cell counts or a surrogate measurement like

chlorophyll fluorescence.

Endpoint: The growth rate and yield are calculated for each concentration. The EC₅₀ is the

concentration of the test substance that causes a 50% reduction in growth or yield compared

to an untreated control.

First Aid and Emergency Workflow
In case of accidental exposure, the following first aid measures should be taken. This workflow

provides a logical sequence of actions based on the route of exposure.
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Exposure Route

Immediate Actions

Medical Attention

Exposure Event

Inhalation Skin ContactEye Contact Ingestion

Move to fresh air.
Wash off immediately with
plenty of water for 15 min.

Remove contaminated clothing.

Rinse immediately with plenty of water,
also under eyelids, for 15 min.

Remove contact lenses if present.

Clean mouth with water and
drink plenty of water afterwards.

Do NOT induce vomiting.

If not breathing,
give artificial respiration.

Get medical attention
if symptoms occur or persist.

Get medical attention. Call a POISON CENTER or doctor
if you feel unwell.

Click to download full resolution via product page

Caption: First aid workflow for different routes of exposure to Bifenox-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15614930#bifenox-d3-safety-data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/77.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Bifenox
https://file.medchemexpress.eu/batch_PDF/HY-136513/Bifenox-SDS-MedChemExpress.pdf
https://www.lgcstandards.com/ML/en/Bifenox-d3/p/TRC-B382902?queryID=61135eec057b9a1b64db96085d76f0d8
https://www.drugfuture.com/chemdata/bifenox.html
https://www.fishersci.com/store/msds?partNumber=AC464602500&productDescription=BIFENOX+250MG&vendorId=VN00032119&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-11202%20English%20SDS%20US.pdf
https://circabc.europa.eu/sd/a/9badfa79-645d-414b-a77f-03c7d6868ccf/Bifenox%20EQS%20dossier%202011.pdf
https://accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com/medias/?context=bWFzdGVyfHJvb3R8MjMxMjk0fGFwcGxpY2F0aW9uL3BkZnxhRGc1TDJnNFppOHhNRGs0TVRVME5qQXdNRFF4TkF8OTkzYTY3NWUwMDQxNDExNTJhZjRhNjVhZjZmMjY3YWI4YmUyMmE1NzNlY2MzOTJmY2Y4ZDk3MjE2MmQ5OTFiNQ
https://accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com/medias/?context=bWFzdGVyfHJvb3R8MjMxMjk0fGFwcGxpY2F0aW9uL3BkZnxhRGc1TDJnNFppOHhNRGs0TVRVME5qQXdNRFF4TkF8OTkzYTY3NWUwMDQxNDExNTJhZjRhNjVhZjZmMjY3YWI4YmUyMmE1NzNlY2MzOTJmY2Y4ZDk3MjE2MmQ5OTFiNQ
https://en.wikipedia.org/wiki/Bifenox
https://pmc.ncbi.nlm.nih.gov/articles/PMC6862445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6862445/
https://www.benchchem.com/product/b15614930#bifenox-d3-safety-data-sheet-information
https://www.benchchem.com/product/b15614930#bifenox-d3-safety-data-sheet-information
https://www.benchchem.com/product/b15614930#bifenox-d3-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15614930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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